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Compound of Interest

Compound Name: OPC-14523 hydrochloride

Cat. No.: B3047852

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed recommendations for the storage and handling of
OPC-14523 hydrochloride solutions to ensure stability and efficacy in research applications.
The protocols outlined below are based on available data and best practices for handling
similar chemical compounds.

Introduction

OPC-14523 is a novel compound with high affinity for sigma (o) and serotonin 5-HT1A
receptors, and it also acts as a serotonin reuptake inhibitor.[1][2] It has shown potential as an
antidepressant with a possibly rapid onset of action.[3] Proper storage and handling of OPC-
14523 hydrochloride solutions are critical for maintaining its chemical integrity and biological
activity in experimental settings.

Chemical Information
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Property Value

1-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}-5-

Chemical Name methoxy-1,2,3,4-tetrahydroquinolin-2-one
hydrochloride

Molecular Formula C23H28CIN3Oz - HCI

Molecular Weight 450.4 g/mol

CAS Number 145969-31-9

Recommended Storage Conditions

Proper storage is essential to prevent degradation of OPC-14523 hydrochloride. The following
conditions are recommended for the powdered form and prepared solutions.

Powder Form
Storage Temperature Recommended Duration Notes
Recommended for long-term
-20°C Up to 3 years
storage.
Suitable for intermediate-term
4°C Up to 2 years

storage.

Store in a dry, dark place.

Solution Form

Due to its very low aqueous solubility (0.0296 mg/mL), Dimethyl Sulfoxide (DMSO) is the
recommended solvent for preparing stock solutions of OPC-14523 hydrochloride.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b3047852?utm_src=pdf-body
https://www.benchchem.com/product/b3047852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Storage Temperature Recommended Duration Solvent

Optimal for long-term storage
-80°C Up to 6 months )
of stock solutions.

Suitable for short to
-20°C Up to 1 month ) )
intermediate-term storage.

It is advisable to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw
cycles, which can lead to degradation.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of OPC-14523
hydrochloride in DMSO.

Materials:

e OPC-14523 hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, amber-colored microcentrifuge tubes or vials
o Calibrated analytical balance

» Vortex mixer

o Pipettes

Procedure:

o Equilibration: Allow the vial of OPC-14523 hydrochloride powder to equilibrate to room
temperature before opening to prevent condensation of moisture.

» Weighing: Accurately weigh the desired amount of OPC-14523 hydrochloride powder using
a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM solution, weigh out
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4.504 mg of the compound.

» Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For the example
above, add 1 mL of DMSO.

o Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if

necessary.

» Aliquoting and Storage: Aliquot the stock solution into single-use, sterile, amber-colored
vials. Store the aliquots at -80°C for long-term storage or at -20°C for shorter-term use.

Workflow for Solution Preparation and Storage
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Caption: Workflow for preparing and storing OPC-14523 hydrochloride stock solution.

Mechanism of Action and Signaling Pathway
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OPC-14523 acts as an agonist at both sigma (01) and serotonin 5-HT1A receptors. Its
antidepressant-like effects are believed to be mediated through the combined stimulation of
these two receptor types.

Caption: Simplified signaling pathway of OPC-14523.

Safety Precautions

Handle OPC-14523 hydrochloride in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

Avoid inhalation of the powder and contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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